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Compound of Interest

Compound Name:
4-Bromo-1-fluoro-2-

naphthaldehyde

CAS No.: 842136-64-5

Cat. No.: B3287252

Get Quote

Executive Safety Directive
Treat as a High-Potency Sensitizer. In the absence of full toxicological datasets for 4-Bromo-1-
fluoro-2-naphthaldehyde, you must apply the Precautionary Principle. As a halogenated

aromatic aldehyde, this compound possesses two distinct hazard vectors:

Aldehyde Moiety: High reactivity with biological nucleophiles (proteins/DNA), posing risks of

contact dermatitis and respiratory sensitization.

Halogenated Naphthalene Core: Lipophilicity facilitates dermal absorption; halogenation

often increases persistence and potential hepatotoxicity compared to non-halogenated

analogues.

Immediate Action: Do not handle this compound on an open bench. All solid manipulation must

occur within a certified chemical fume hood or powder containment enclosure.
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Derived from Structure-Activity Relationships (SAR) of analogous halogenated

naphthaldehydes.

Hazard Class
GHS Classification
(Predicted)

Operational Implication

Skin Irritation Category 2 (H315)

Direct contact causes

inflammation; potential for

delayed hypersensitivity.

Eye Irritation Category 2A (H319)

Dust is lachrymatory. Corneal

opacity risk upon direct

contact.

STOT - SE Category 3 (H335)

Respiratory tract irritation.[1][2]

[3] Inhalation of dust triggers

coughing/bronchospasm.

Sensitization Skin Sens. 1 (H317)

CRITICAL: Repeat exposure

may induce anaphylactic-type

reactions.

Personal Protective Equipment (PPE) Matrix
This matrix is task-dependent. "One size fits all" is a fallacy in chemical safety.

A. Eye & Face Protection[1][3][4][5][6][7][8][9][10]
Standard Operation:Chemical Splash Goggles (Indirect Vented). Safety glasses are

insufficient due to the fine particle size of the solid, which can bypass side shields.

High-Risk (Spill/Scale-up): Face shield (8-inch minimum) worn over goggles.

B. Hand Protection (Glove Selection)
Rationale: Naphthalene derivatives permeate rubber matrices differently depending on the

solvent carrier.
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State of Matter
Primary Glove
Material

Thickness
Breakthrough
Time

Protocol

Dry Solid Nitrile ≥ 0.11 mm > 480 min

Single layer

acceptable.

Change if

contaminated.[3]

[4][5]

In Solution (Non-

Halogenated)

Nitrile (High

Dexterity)
≥ 0.11 mm > 240 min

Double Gloving

Required.

Inspect inner

glove upon

removal.

In Solution

(Halogenated

e.g., DCM)

Laminate / Silver

Shield®
Multi-layer > 480 min

Essential. Nitrile

fails in <5 mins

with DCM. Wear

Nitrile over

Laminate for

dexterity.

C. Respiratory Protection[3][6][8][11][12]
Primary Control: Engineering controls (Fume Hood) are mandatory.

Secondary (Emergency/Maintenance): Full-face respirator with OV/P100 cartridges (Organic

Vapor + HEPA).

Why P100? To capture the solid dust.

Why OV? To capture aldehyde vapors generated during solubilization or heating.

D. Body Protection[3][7][8][11][12][13][14]
Standard: Cotton lab coat (fire-resistant preferred) + long pants + closed-toe

leather/synthetic shoes (no mesh).

Scale-Up (>10g): Tyvek® sleeve covers or disposable apron to prevent cuff contamination.
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Operational Protocols
Phase 1: Weighing & Transfer
The highest risk of exposure occurs when the solid is static-charged and airborne.

Static Control: Use an ionizing bar or anti-static gun on the spatula and weigh boat before

transfer. Naphthaldehydes are prone to static cling.

Draft Shielding: Place the balance inside the fume hood. If vibration is an issue, use a

marble balance table, but never remove the compound from the hood to weigh it.

The "Wet" Transfer: If possible, pre-weigh the solvent in the reaction vessel, then add the

solid directly to the solvent to immediately suppress dust generation.

Phase 2: Solubilization & Reaction
Solvent Choice: When dissolving in halogenated solvents (DCM, Chloroform), assume the

glove barrier is compromised immediately upon splash.

Temperature: Do not heat open vessels. Aldehydes have significant vapor pressures at

elevated temperatures. Use a reflux condenser.

Phase 3: Spill Management
Solid Spill: Do not sweep (creates dust). Cover with wet paper towels (water/surfactant mix)

to dampen, then wipe up.

Solution Spill: Cover with vermiculite or activated carbon pads. Do not use standard clay

litter if the solvent is an oxidizer (though unlikely here).

Visualized Workflows
Logic Flow: Safe Handling Lifecycle
This diagram illustrates the decision-making process for handling the compound from storage

to disposal.
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Caption: Operational lifecycle emphasizing the critical "No Sweeping" rule for spills and the

mandatory Halogenated Waste stream.

Disposal & Environmental Stewardship[7][8][12]
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CRITICAL COMPLIANCE NOTE: 4-Bromo-1-fluoro-2-naphthaldehyde contains two

halogens (Bromine and Fluorine).

Waste Stream Classification:Halogenated Organic Waste.[6]

Never mix with non-halogenated solvents (e.g., Acetone, Methanol waste) if the total

halogen content exceeds 1-2% (facility dependent), as this dramatically increases disposal

costs and incineration complexity.

Container Labeling: Label must explicitly state "Contains Halogenated Aldehydes."

Quenching (If reactive residue remains): Treat with a mild aqueous bisulfite solution to form

the bisulfite adduct, reducing the volatility and reactivity of the aldehyde group before

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://solutions.covestro.com/api/uwsi/download?productNumber=00959138&country=US&language=EN&realSubstanceNumber=112000014813
https://johndwalsh.com/wp-content/uploads/2016/09/XI-ALDEHYDE-GHS-SDS.pdf
https://greenswirl.eu/wp-content/uploads/GreenSwirl-UK-v1.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances/
https://www.fishersci.com/store/msds?partNumber=AC380890050&productDescription=4-BROMO-1-FLUORO-2-NITRO+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b3287252/docs#personal-protective-equipment-handling-guide-4-bromo-1-fluoro-2-naphthaldehyde
https://www.benchchem.com/product/b3287252/docs#personal-protective-equipment-handling-guide-4-bromo-1-fluoro-2-naphthaldehyde
https://www.benchchem.com/product/b3287252/docs#personal-protective-equipment-handling-guide-4-bromo-1-fluoro-2-naphthaldehyde
https://www.benchchem.com/product/b3287252/docs#personal-protective-equipment-handling-guide-4-bromo-1-fluoro-2-naphthaldehyde
https://www.benchchem.com/product/b3287252?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3287252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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